![molecular formula C20H18N2O4S B2848225 3,4-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 868377-71-3](/img/structure/B2848225.png)
3,4-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
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Overview
Description
Scientific Research Applications
- F1816-0413 has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Its unique chemical structure may interfere with key cellular pathways, making it a candidate for further study in cancer therapy .
- The compound’s benzothiazole moiety contributes to its antimicrobial properties. Studies have explored its effectiveness against bacteria, fungi, and even protozoa. By disrupting microbial membranes or interfering with essential enzymes, it could serve as a novel antimicrobial agent .
- Inflammation plays a crucial role in various diseases. Researchers have investigated whether F1816-0413 can modulate inflammatory responses. Its potential as an anti-inflammatory agent could have implications for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- Some studies suggest that F1816-0413 may have neuroprotective properties. It could potentially mitigate oxidative stress, reduce neuroinflammation, and protect neurons from damage. These findings open avenues for research in neurodegenerative diseases .
- The compound’s unique structure has led to investigations into its antiviral potential. Researchers have explored its effects against specific viruses, including RNA viruses. Understanding its mechanism of action could contribute to antiviral drug development .
Anticancer Potential
Antimicrobial Activity
Anti-Inflammatory Properties
Neuroprotective Effects
Antiviral Activity
Mechanism of Action
Target of Action
Compounds containing a propargyl group have been reported to display important biological activities, including anticonvulsant, antimicrobial, antibacterial, anticancer, and anti-neurodegenerative . Therefore, it’s plausible that this compound may interact with similar targets.
Mode of Action
The exact mode of action of this compound is currently unknown. Propargyl-containing compounds have been reported to induce the secretion of sappα and increased mapk phosphorylation . This suggests that the compound may interact with its targets to modulate these pathways.
Result of Action
Propargyl-containing compounds have been reported to display important biological activities, including anticonvulsant, antimicrobial, antibacterial, anticancer, and anti-neurodegenerative . This suggests that the compound may have similar effects.
Action Environment
This compound represents an interesting area for future research due to the wide range of biological activities displayed by similar propargyl-containing compounds .
properties
IUPAC Name |
3,4-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S/c1-5-11-22-18-15(25-3)7-6-8-17(18)27-20(22)21-19(23)13-9-10-14(24-2)16(12-13)26-4/h1,6-10,12H,11H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUFIQYORDZATAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=NC(=O)C3=CC(=C(C=C3)OC)OC)N2CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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